(3-methoxyphenyl){1-[(4-phenyl-1,3-thiazol-2-yl)methyl]-3-piperidinyl}methanone

• IUPAC Name: (3-methoxyphenyl)-[1-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperidin-3-yl]methanone
• InChI: InChI=1S/C23H24N2O2S/c1-27-20-11-5-9-18(13-20)23(26)19-10-6-12-25(14-19)15-22-24-21(16-28-22)17-7-3-2-4-8-17/h2-5,7-9,11,13,16,19H,6,10,12,14-15H2,1H3
• InChI Key: JCQYJVFHGAYNMY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)C2CCCN(C2)CC3=NC(=CS3)C4=CC=CC=C4
• Molecular Formula: C23H24N2O2S
• Molecular Weight: 392.5 g/mol

Description

'(3-methoxyphenyl){1-[(4-phenyl-1,3-thiazol-2-yl)methyl]-3-piperidinyl}methanone' is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of '(3-methoxyphenyl){1-[(4-phenyl-1,3-thiazol-2-yl)methyl]-3-piperidinyl}methanone' is not fully understood. However, it is believed to exert its therapeutic effects by modulating the activity of various neurotransmitters and ion channels in the brain.
Biochemical and Physiological Effects:
Studies have shown that '(3-methoxyphenyl){1-[(4-phenyl-1,3-thiazol-2-yl)methyl]-3-piperidinyl}methanone' can reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines and prostaglandins. It has also been shown to have anticonvulsant effects by modulating the activity of GABA receptors in the brain. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

Advantages and Limitations for Lab Experiments

The advantages of using '(3-methoxyphenyl){1-[(4-phenyl-1,3-thiazol-2-yl)methyl]-3-piperidinyl}methanone' in lab experiments include its potent therapeutic effects, ease of synthesis, and low toxicity. However, its limitations include its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on '(3-methoxyphenyl){1-[(4-phenyl-1,3-thiazol-2-yl)methyl]-3-piperidinyl}methanone'. These include investigating its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease, exploring its anti-cancer properties, and optimizing its pharmacokinetic properties for in vivo administration. Additionally, further studies are needed to elucidate its mechanism of action and identify potential drug targets.

Synthesis Methods

The synthesis of '(3-methoxyphenyl){1-[(4-phenyl-1,3-thiazol-2-yl)methyl]-3-piperidinyl}methanone' involves the reaction between 3-methoxyphenylboronic acid, 4-phenyl-2-bromo-1,3-thiazole, and 3-piperidinylmethanone in the presence of a palladium catalyst. The reaction is carried out under an inert atmosphere and requires careful optimization of reaction conditions to achieve high yields.

Scientific Research Applications

'(3-methoxyphenyl){1-[(4-phenyl-1,3-thiazol-2-yl)methyl]-3-piperidinyl}methanone' has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, it has been investigated as a potential treatment for Alzheimer's disease, Parkinson's disease, and cancer.